Cas no 917748-03-9 ((2-Chloro-6-ethoxy-quinolin-3-ylmethyl)-(2-methoxy-ethyl)-amine)

• Product Name: (2-Chloro-6-ethoxy-quinolin-3-ylmethyl)-(2-methoxy-ethyl)-amine
• CAS No: 917748-03-9
• MF: C₁₅H₁₉ClN₂O₂
• MW: 294.776562929153
• CID: 3082599
• PubChem ID: 18524394
• Update Time: 2025-06-14

(2-Chloro-6-ethoxy-quinolin-3-ylmethyl)-(2-methoxy-ethyl)-amine Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-6-ethoxy-quinolin-3-ylmethyl)-(2-methoxy-ethyl)-amine
• N-[(2-chloro-6-ethoxyquinolin-3-yl)methyl]-2-methoxyethanamine
• N-((2-Chloro-6-ethoxyquinolin-3-yl)methyl)-2-methoxyethanamine
• 917748-03-9
• SB70625
• AKOS000678759

• MDL： MFCD08899085
• Inchi： 1S/C15H19ClN2O2/c1-3-20-13-4-5-14-11(9-13)8-12(15(16)18-14)10-17-6-7-19-2/h4-5,8-9,17H,3,6-7,10H2,1-2H3
• InChI Key： IYAOOLVRMOVYFP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C2C=C(C=CC2=N1)OCC)CNCCOC

Computed Properties

• Exact Mass: 294.1135055Da
• Monoisotopic Mass: 294.1135055Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on (2-Chloro-6-ethoxy-quinolin-3-ylmethyl)-(2-methoxy-ethyl)-amine

Recent Advances in the Study of (2-Chloro-6-ethoxy-quinolin-3-ylmethyl)-(2-methoxy-ethyl)-amine (CAS: 917748-03-9)

The compound (2-Chloro-6-ethoxy-quinolin-3-ylmethyl)-(2-methoxy-ethyl)-amine, with the CAS number 917748-03-9, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its quinoline scaffold and functionalized amine side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The optimized method involves a multi-step process starting from 2-chloro-6-ethoxyquinoline, followed by selective functionalization at the 3-position. This advancement is critical for facilitating further preclinical and clinical studies.

Pharmacological evaluations have revealed that (2-Chloro-6-ethoxy-quinolin-3-ylmethyl)-(2-methoxy-ethyl)-amine exhibits potent activity against a range of biological targets. In vitro studies demonstrated its efficacy as an inhibitor of specific kinase enzymes involved in inflammatory pathways. These findings suggest potential applications in treating autoimmune diseases and chronic inflammation. Additionally, preliminary in vivo studies in murine models have shown favorable pharmacokinetic profiles, including good oral bioavailability and metabolic stability.

Another significant development is the exploration of this compound's mechanism of action. Recent research has utilized X-ray crystallography and molecular docking simulations to elucidate its binding interactions with target proteins. These structural insights have enabled the design of derivatives with enhanced selectivity and potency. For instance, a 2024 study highlighted a derivative with improved binding affinity to a key oncogenic kinase, positioning it as a candidate for anticancer therapy.

Despite these promising results, challenges remain. Issues such as off-target effects and long-term toxicity need to be addressed in future studies. Current research is also investigating the compound's potential in combination therapies, where it may synergize with existing drugs to enhance therapeutic outcomes. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its transition from bench to bedside.

In conclusion, (2-Chloro-6-ethoxy-quinolin-3-ylmethyl)-(2-methoxy-ethyl)-amine (CAS: 917748-03-9) represents a versatile scaffold with broad therapeutic potential. Recent advancements in synthesis, pharmacology, and mechanistic understanding have laid a solid foundation for its continued development. As research progresses, this compound may emerge as a key player in the treatment of various diseases, offering new hope for patients and clinicians alike.